2-(2-(Benzyloxy)ethoxy)ethyl methanesulfonate
Overview
Description
“2-(2-(Benzyloxy)ethoxy)ethyl methanesulfonate”, also known as Benzyl-PEG2-MS, is a polyethylene glycol (PEG)-based PROTAC linker . It can be used in the synthesis of a series of PROTACs . The molecular formula is C12H18O5S and the molecular weight is 274.33 .
Synthesis Analysis
Benzyl-PEG2-MS can be used in the synthesis of a series of PROTACs . The exact synthesis process of “2-(2-(Benzyloxy)ethoxy)ethyl methanesulfonate” is not explicitly mentioned in the search results.Molecular Structure Analysis
The IUPAC name for this compound is 2-(2-phenylmethoxyethoxy)ethyl methanesulfonate . The canonical SMILES representation is CS(=O)(=O)OCCOCCOCC1=CC=CC=C1 .Scientific Research Applications
Synthesis of Multifunctional Poly(phosphoester)s
A novel cyclic phosphate monomer, 2-(2-(benzyloxy)ethoxy)-1,3,2-dioxaphospholane-2-oxide (BnEEP), was developed to generate poly(phosphoester)s containing protected pendant hydroxyl groups by anionic ring-opening polymerization . This application allows adjustment of the chemical and physical properties of the poly(phosphoester)s and gives access to various side chain functionalities .
Biodegradable Polymers
The compound is used in the synthesis of biodegradable polymers. These polymers are of high interest in current literature, especially for biomedical applications .
Drug Delivery Systems
The compound can be used in the development of drug delivery systems. Poly(ethylene glycol) (PEG) is the gold standard for drug delivery systems and bioconjugation . The compound can be used to generate PEG-like polymers which may be applicable in modern biomedicine .
Polymer Therapeutics
The compound can be used in the preparation of polymer therapeutics. In materials science, polyvalency is of utmost importance to mimic biological systems and to design elaborate structures .
Polymeric Catalyst Supports
The compound can be used in the preparation of polymeric catalyst supports with high loading capacities .
Biomedical Applications
The compound can be used in various biomedical applications. For example, polyesters are the common synthetic answer if degradable materials are demanded .
Mechanism of Action
Target of Action
It is known to be used as a reagent and intermediate in organic synthesis .
Mode of Action
The compound is often used as a protecting group in organic synthesis . A protecting group is a chemical group added to a molecule to prevent certain reactions from occurring during synthesis. Once the desired reactions have taken place, the protecting group can be removed to restore the original functionality .
Biochemical Pathways
As a protecting group, it can influence a wide range of biochemical pathways depending on the specific context of the synthesis .
Pharmacokinetics
As a reagent used in laboratory settings, it is typically handled under strict conditions to prevent exposure .
Result of Action
The molecular and cellular effects of 2-(2-(Benzyloxy)ethoxy)ethyl methanesulfonate are largely dependent on the specific context of the synthesis in which it is used. As a protecting group, it can enable complex organic synthesis by preventing unwanted reactions .
Action Environment
The action, efficacy, and stability of 2-(2-(Benzyloxy)ethoxy)ethyl methanesulfonate can be influenced by various environmental factors. For instance, it should be stored at 2-8°C in a sealed, dry environment . It should also be handled with appropriate protective equipment and kept away from fire sources and oxidizing agents .
properties
IUPAC Name |
2-(2-phenylmethoxyethoxy)ethyl methanesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O5S/c1-18(13,14)17-10-9-15-7-8-16-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JITMDLGZONISDY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OCCOCCOCC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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